3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid
Overview
Description
3-Bromo-6-chloro-5-methylpyridine-2-carboxylic acid (BCMPCA) is an organic compound with a molecular formula of C7H6BrClNO2. It is a colorless solid at room temperature and has a melting point of 128-130°C. BCMPCA is an important intermediate for the synthesis of various compounds. It is widely used in the pharmaceutical, agrochemical, and flavor and fragrance industries.
Mechanism of Action
The mechanism of action of 3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid is not fully understood. However, it is believed that the reaction involves the formation of a cationic species, which then undergoes a nucleophilic substitution reaction with a suitable nucleophile. This reaction is believed to be the rate-determining step in the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid are not fully understood. However, it is believed that it has the potential to interact with certain enzymes, proteins, and receptors in the body. Further research is needed to investigate the effects of 3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid on biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available. It is also relatively stable, with a long shelf life. However, it is also highly toxic and should be handled with caution.
Future Directions
There are several potential future directions for research on 3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid. These include further investigation of its biochemical and physiological effects, exploration of its potential applications in drug and agrochemical synthesis, and exploration of its potential use as a catalyst in organic reactions. Additionally, further research is needed to understand the mechanism of action of 3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid.
Synthesis Methods
3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid can be synthesized by several methods. The most commonly used method is the reaction of bromoacetic acid and chloroacetic acid with methylpyridine in the presence of a base catalyst. The reaction is carried out at a temperature of 60-80°C for 6-8 hours. The product is then purified by recrystallization from a suitable solvent.
Scientific Research Applications
3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of heterocyclic compounds such as pyrazolines, pyridines, and pyrimidines. It has also been used as a catalyst in organic reactions and as an intermediate in the synthesis of drugs and agrochemicals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid involves the bromination and chlorination of 5-methylpyridine-2-carboxylic acid followed by the introduction of a bromine atom at the 3-position of the pyridine ring.", "Starting Materials": [ "5-methylpyridine-2-carboxylic acid", "Bromine", "Thionyl chloride", "Phosphorus pentachloride", "Sodium hydroxide", "Hydrogen peroxide", "Sodium bicarbonate", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Bromination of 5-methylpyridine-2-carboxylic acid with bromine and thionyl chloride in methanol to yield 3-bromo-5-methylpyridine-2-carboxylic acid", "Step 2: Chlorination of 3-bromo-5-methylpyridine-2-carboxylic acid with phosphorus pentachloride in diethyl ether to yield 3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid", "Step 3: Introduction of a bromine atom at the 3-position of the pyridine ring using sodium hydroxide and hydrogen peroxide in water to yield 3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid" ] } | |
CAS RN |
1567009-79-3 |
Product Name |
3-bromo-6-chloro-5-methylpyridine-2-carboxylic acid |
Molecular Formula |
C7H5BrClNO2 |
Molecular Weight |
250.5 |
Purity |
95 |
Origin of Product |
United States |
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